Cas no 3573-01-1 (Quino[2,3-b]acridine-7,14-dione,3,10-dichloro-5,12-dihydro-)

• Product Name: Quino[2,3-b]acridine-7,14-dione,3,10-dichloro-5,12-dihydro-
• CAS No: 3573-01-1
• MF: C₂₀H₁₀Cl₂N₂O₂
• MW: 381.211602687836
• CID: 316352
• PubChem ID: 11749344
• Update Time: 2025-04-19

Quino[2,3-b]acridine-7,14-dione,3,10-dichloro-5,12-dihydro- Chemical and Physical Properties

Names and Identifiers

• Quino[2,3-b]acridine-7,14-dione,3,10-dichloro-5,12-dihydro-
• 3,10-dichloro-5,12-dihydro-Quino[2,3-b]acridine-7,14-dione-3
• 73905
• C.I.Pigment Red 209
• P.R.209
• Quinacridone Red Y
• SCHEMBL12015108
• DTXSID301337938
• 3,10-dichloro-5,12-dihydroquinolino[2,3-b]acridine-7,14-dione
• 3,10-dichloroquinolino[2,3-b]acridine-7,14(5H,12H)-dione
• 3,10-Dichloro-5,12-dihydroquino[2,3-b]acridine-7,14-dione
• 3573-01-1
• C.I. Pigment Red 209

• Inchi： 1S/C20H10Cl2N2O2/c21-9-1-3-11-15(5-9)23-17-8-14-18(7-13(17)19(11)25)24-16-6-10(22)2-4-12(16)20(14)26/h1-8H,(H,23,25)(H,24,26)
• InChI Key： UEPOQKGAZQWGDM-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C3C=C4C(C(C5C=CC(=CC=5N4)Cl)=O)=CC=3NC=2C=1)=O

Computed Properties

• Exact Mass: 380.0119330g/mol
• Monoisotopic Mass: 380.0119330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 0
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 58.2Ų